4-(1H-1,2,4-triazol-1-yl)pyridine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“4-(1H-1,2,4-triazol-1-yl)pyridine-3-carboxylic acid” is a chemical compound that has been studied for its potential anticancer properties . It belongs to a class of compounds known as 1,2,4-triazole derivatives, which are known for their ability to form hydrogen bonds with different targets, leading to the improvement of pharmacokinetics, pharmacological, and toxicological properties .
Synthesis Analysis
A series of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids was successfully synthesized and their structures were established by NMR and MS analysis . The synthesis process involved the use of various spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy and Elemental analysis .Molecular Structure Analysis
The molecular structure of these compounds was confirmed by NMR and MS analysis . The structure of related compounds has been described as a 3D 3-connected framework .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of these compounds were confirmed by spectroscopic techniques . The reaction time for some related compounds was reported to be 48 hours .Physical And Chemical Properties Analysis
The physical and chemical properties of these compounds include a predicted density of 1.296±0.06 g/cm3, a melting point of 180-182 °C, and a boiling point of 386.6±17.0 °C .Mechanism of Action
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-(1H-1,2,4-triazol-1-yl)pyridine-3-carboxylic acid involves the reaction of 4-chloro-3-nitropyridine with sodium azide to form 4-azido-3-nitropyridine, which is then reduced to 4-amino-3-nitropyridine. The resulting compound is then reacted with 1H-1,2,4-triazole-1-carboxylic acid to form the final product.", "Starting Materials": [ "4-chloro-3-nitropyridine", "sodium azide", "1H-1,2,4-triazole-1-carboxylic acid" ], "Reaction": [ "Step 1: 4-chloro-3-nitropyridine is reacted with sodium azide in DMF at 80°C for 24 hours to form 4-azido-3-nitropyridine.", "Step 2: 4-azido-3-nitropyridine is reduced with hydrogen gas and palladium on carbon catalyst in ethanol to form 4-amino-3-nitropyridine.", "Step 3: 4-amino-3-nitropyridine is reacted with 1H-1,2,4-triazole-1-carboxylic acid in DMF at 100°C for 24 hours to form 4-(1H-1,2,4-triazol-1-yl)pyridine-3-carboxylic acid." ] } | |
CAS RN |
942206-38-4 |
Product Name |
4-(1H-1,2,4-triazol-1-yl)pyridine-3-carboxylic acid |
Molecular Formula |
C8H6N4O2 |
Molecular Weight |
190.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.